Cas no 1822762-56-0 ((3-Bromo-5-ethylphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-ethylphenyl)(methyl)sulfane
• CAS No: 1822762-56-0
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• MDL: MFCD22488920
• CID: 5074415
• Update Time: 2026-03-01

(3-Bromo-5-ethylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-ethylphenyl)(methyl)sulfane
• (3-Bromo-5-ethylphenyl)(methyl)sulfane

• MDL： MFCD22488920
• Inchi： 1S/C9H11BrS/c1-3-7-4-8(10)6-9(5-7)11-2/h4-6H,3H2,1-2H3
• InChI Key： KGVNVDKJLROCKM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3

Additional information on (3-Bromo-5-ethylphenyl)(methyl)sulfane

Comprehensive Analysis of (3-Bromo-5-ethylphenyl)(methyl)sulfane (CAS No. 1822762-56-0)

The compound (3-Bromo-5-ethylphenyl)(methyl)sulfane (CAS No. 1822762-56-0) is a specialized organosulfur derivative with a unique molecular structure. Its bromo-ethylphenyl core, combined with a methylsulfanyl functional group, makes it a valuable intermediate in pharmaceutical synthesis and material science. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation techniques.

In recent years, the demand for high-purity intermediates like (3-Bromo-5-ethylphenyl)(methyl)sulfane has surged, driven by advancements in catalysis and green chemistry. The compound’s CAS No. 1822762-56-0 is frequently searched in chemical databases, reflecting its relevance in academic research and industrial R&D. Its structural features—such as the electron-withdrawing bromo group and the lipophilic ethyl substituent—enable precise modifications in medicinal chemistry workflows.

From an SEO perspective, users often query: "What is the synthetic route for 1822762-56-0?" or "How to characterize (3-Bromo-5-ethylphenyl)(methyl)sulfane via NMR spectroscopy?". Addressing these, the compound typically undergoes Pd-catalyzed cross-coupling reactions, while its purity is verified using HPLC and mass spectrometry. These methodologies align with trends in automated synthesis and high-throughput screening, which dominate modern chemical innovation discussions.

Another hotspot revolves around the compound’s role in agrochemicals and functional materials. Its thioether linkage offers stability under oxidative conditions, a property leveraged in polymer stabilization and ligand design. Notably, the 3-bromo-5-ethyl motif is analogous to fragments found in bioactive molecules, sparking interest in structure-activity relationship (SAR) studies. This connection to life sciences ensures sustained visibility in scientific literature and patent filings.

Regulatory and safety data for CAS 1822762-56-0 are also frequently sought. While not classified as hazardous, proper handling guidelines emphasize glovebox use and inert atmosphere storage to preserve its reactivity. Such precautions resonate with the broader shift toward sustainable lab practices—a topic gaining traction in research forums and conference agendas.

In summary, (3-Bromo-5-ethylphenyl)(methyl)sulfane exemplifies the intersection of synthetic utility and multidisciplinary applicability. Its CAS No. 1822762-56-0 serves as a gateway to exploring advanced chemical spaces, from catalysis to biomaterials. As AI-driven drug design and precision chemistry evolve, this compound’s versatility will likely cement its status as a research staple.